Cas no 2228927-63-5 (6-methoxypyridin-2-yl sulfamate)

• Product Name: 6-methoxypyridin-2-yl sulfamate
• CAS No: 2228927-63-5
• MF: C₆H₈N₂O₄S
• MW: 204.203720092773
• CID: 6443178
• PubChem ID: 165884332
• Update Time: 2025-08-04

6-methoxypyridin-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 6-methoxypyridin-2-yl sulfamate
• 2228927-63-5
• EN300-1988638

• Inchi： 1S/C6H8N2O4S/c1-11-5-3-2-4-6(8-5)12-13(7,9)10/h2-4H,1H3,(H2,7,9,10)
• InChI Key： MCYFNIYQPMTDMR-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=C(N=1)OC

Computed Properties

• Exact Mass: 204.02047791g/mol
• Monoisotopic Mass: 204.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.9Ų

Additional information on 6-methoxypyridin-2-yl sulfamate

Comprehensive Overview of 6-Methoxypyridin-2-yl Sulfamate (CAS No. 2228927-63-5): Properties, Applications, and Research Insights

The compound 6-methoxypyridin-2-yl sulfamate (CAS No. 2228927-63-5) is a specialized organic molecule garnering significant interest in pharmaceutical and agrochemical research. Its unique structural features, combining a methoxypyridine core with a sulfamate functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly exploring its potential due to its stability, solubility, and reactivity under controlled conditions.

One of the most searched questions about 6-methoxypyridin-2-yl sulfamate revolves around its synthetic pathways. The compound is typically synthesized via nucleophilic substitution reactions, where 6-methoxypyridin-2-ol reacts with sulfamoyl chloride derivatives. This method ensures high yield and purity, critical for applications in drug discovery. Recent studies highlight its role as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In agrochemical applications, CAS No. 2228927-63-5 has been investigated for its potential as a plant growth regulator. Its sulfamate moiety contributes to systemic absorption in plants, making it a candidate for developing eco-friendly pesticides. This aligns with global trends toward sustainable agriculture, a topic frequently searched by environmental scientists and policymakers. The compound’s low toxicity profile further enhances its appeal in green chemistry initiatives.

From a commercial perspective, suppliers of 6-methoxypyridin-2-yl sulfamate emphasize its scalability and compliance with Good Manufacturing Practices (GMP). Analytical techniques like HPLC and NMR are employed to validate its purity, addressing another common query among quality control professionals. The compound’s stability under ambient conditions also reduces logistical challenges, a key consideration for bulk procurement.

Emerging trends in AI-driven drug discovery have spotlighted 6-methoxypyridin-2-yl sulfamate as a fragment library candidate. Computational models predict its binding affinity for target proteins, accelerating hit-to-lead optimization. This intersection of chemistry and artificial intelligence resonates with researchers exploring high-throughput screening methodologies, a frequently searched term in scientific databases.

In summary, 6-methoxypyridin-2-yl sulfamate (CAS No. 2228927-63-5) represents a multifaceted compound with expanding applications. Its relevance to drug development, sustainable agriculture, and computational chemistry ensures its prominence in both academic and industrial discourse. Future research may uncover additional functionalities, solidifying its position as a valuable building block in synthetic chemistry.